Cas no 321998-48-5 (Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate)

• Product Name: Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate
• CAS No: 321998-48-5
• MF: C₂₆H₂₂FN₃O₃S
• MW: 475.534588336945
• CID: 5018306
• Update Time: 2023-08-25

Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({4-[(1E)-{[(3-fluorophenyl)methoxy]imino}methyl]-1-methyl-3-phenyl-1H-pyrazol-5-yl}sulfanyl)benzoate
• methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate
• Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate

• Inchi： 1S/C26H22FN3O3S/c1-30-25(34-23-14-7-6-13-21(23)26(31)32-2)22(24(29-30)19-10-4-3-5-11-19)16-28-33-17-18-9-8-12-20(27)15-18/h3-16H,17H2,1-2H3/b28-16+
• InChI Key： RVXFAMNAGNCNNT-LQKURTRISA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)C1=C(/C=N/OCC2C=CC=C(C=2)F)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 678
• XLogP3: 5.8
• Topological Polar Surface Area: 91